Cas no 279-23-2 (Norbornane)

Norbornane (bicyclo[2.2.1]heptane) is a saturated bicyclic hydrocarbon with a rigid, highly strained structure, making it a valuable scaffold in organic synthesis and materials science. Its unique geometry imparts exceptional stability and steric constraints, which are advantageous in the design of high-performance polymers, pharmaceuticals, and specialty chemicals. Norbornane derivatives are widely used as intermediates in catalytic reactions, including ring-opening metathesis polymerization (ROMP), due to their predictable reactivity. The compound's compact, lipophilic structure also enhances binding affinity in medicinal chemistry applications. Its thermal and chemical resistance further makes it suitable for advanced material formulations requiring durability under harsh conditions.
Norbornane structure
Norbornane structure
Product Name:Norbornane
CAS No:279-23-2
MF:C7H12
MW:96.1701822280884
MDL:MFCD00074822
CID:258813
PubChem ID:87573842
Update Time:2025-05-28

Norbornane Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane
    • Norbornane
    • 1,4-Endomethylenecyclohexane
    • Cyclohexane,1,4-endo-methylene
    • Norbornane1000µg
    • Norbornylane
    • norbornylene
    • Norcamphane
    • Norfenchane
    • Norsantane
    • NSC 91457
    • Bicyclo(2.2.1)heptane
    • Cyclohexane, 1,4-endo-methylene-
    • 1,4-endo-methylenecyclohexane
    • UMRZSTCPUPJPOJ-UHFFFAOYSA-N
    • (1s,4s)-bicyclo[2.2.1]heptane
    • Bicyclo(2.2.1)heptane (9CI)
    • Norbornane, 98%
    • PubChem21603
    • Cyclohexane,4-endo-methylene-
    • NSC91457
    • SY052468
    • NS00028387
    • D91724
    • N0517
    • PAF9G8MY72
    • InChI=1/C7H12/c1-2-7-4-3-6(1)5-7/h6-7H,1-5H
    • MFCD00074822
    • AKOS015915787
    • DTXSID4075376
    • AI3-51350
    • 4-05-00-00258 (Beilstein Handbook Reference)
    • AS-57526
    • Q418111
    • BRN 1900379
    • NSC-91457
    • AKOS016845937
    • UNII-PAF9G8MY72
    • CHEBI:71546
    • A876837
    • J-016923
    • EINECS 205-996-2
    • 279-23-2
    • bicyclo[2.2.1]heptan-2-yl
    • DTXSID40953102
    • I9A
    • MDL： MFCD00074822
    • Inchi： 1S/C7H12/c1-2-7-4-3-6(1)5-7/h6-7H,1-5H2
    • InChI Key： UMRZSTCPUPJPOJ-UHFFFAOYSA-N
    • SMILES： C12CCC(CC1)C2
    • BRN： 1900379

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 58.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White solid
  • Density: 0.914±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 85.0 to 88.0 deg-C
  • Boiling Point: 106°C(lit.)
  • Flash Point: -0.2±11.7 ºC,
  • Refractive Index: 1.4770 (estimate)
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.19650
  • Solubility: Not determined

Norbornane Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • RTECS：RB6945000
  • Storage Condition：2-8°C

Norbornane Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Norbornane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 279-23-2 98.0%(GC)
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 ￥2365.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 279-23-2 98.0%(GC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 279-23-2 98.0%(GC)
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 ￥224.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
QD759-5g
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 279-23-2 98.0%(GC)
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 ￥839.0 2022-06-10
abcr
AB139721-10 g
Norbornane, 98%; .
 279-23-2 98%
10 g
 €210.10 2023-07-20
abcr
AB139721-25 g
Norbornane, 98%; .
 279-23-2 98%
25 g
 €490.00 2023-07-20

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